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Compound of Interest

Compound Name: Ethylene-d4-diamine

Cat. No.: B042850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethylene-d4-diamine, a

deuterated form of ethylenediamine. It is intended to serve as a valuable resource for

professionals in research and drug development, offering detailed information on its properties,

applications, and relevant experimental contexts.

Core Compound Properties
Ethylene-d4-diamine, also known as 1,2-Ethanediamine-d4 or Ethylenediamine-1,1,2,2-d4, is

a stable isotope-labeled version of ethylenediamine.[1] In this compound, the four hydrogen

atoms on the carbon backbone are replaced with deuterium atoms. This substitution imparts a

higher molecular weight compared to its unlabeled counterpart, a critical feature for its

applications in analytical chemistry.

Table 1: Physicochemical Properties of Ethylene-d4-diamine
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Property Value

CAS Number 37164-19-5

Linear Formula H₂NCD₂CD₂NH₂

Molecular Formula C₂H₄D₄N₂[1][2]

Molecular Weight 64.12 g/mol [2][3]

Isotopic Purity ≥98 atom % D

Chemical Purity ≥98%[3][4]

Appearance Clear, colorless to pale yellow oil/liquid[1][5]

Melting Point 9 °C[5]

Boiling Point 118 °C[5]

Density 1.022 g/mL at 25 °C[5]

Refractive Index n20/D 1.455[5]

Flash Point 38.0 °C (100.4 °F) - closed cup

Applications in Research and Drug Development
The primary utility of Ethylene-d4-diamine stems from its nature as a stable isotope-labeled

compound. Deuterated molecules are powerful tools in pharmaceutical research for several key

reasons:

Internal Standards in Mass Spectrometry: Due to their mass shift, deuterated compounds

like Ethylene-d4-diamine are ideal for use as internal standards in quantitative mass

spectrometry assays.[6] They co-elute with the non-labeled analyte but are distinguishable

by their mass-to-charge ratio, allowing for precise and accurate quantification by correcting

for variations in sample preparation and instrument response.

Drug Metabolism and Pharmacokinetic (DMPK) Studies: Deuterium labeling helps in tracing

the metabolic fate of drugs. By incorporating a deuterated moiety, researchers can track the

absorption, distribution, metabolism, and excretion (ADME) of a compound in biological

systems.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pharmaffiliates.com/en/37164-19-5-ethylene-d4-diamine-pasti039330.html
https://www.scbt.com/p/ethylene-d4-diamine-37164-19-5
https://www.scbt.com/p/ethylene-d4-diamine-37164-19-5
https://www.chemscene.com/37164-19-5.html
https://www.chemscene.com/37164-19-5.html
https://isotope.com/synthetic-intermediates/ethylenediamine-d4-dlm-3164-1
https://www.pharmaffiliates.com/en/37164-19-5-ethylene-d4-diamine-pasti039330.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6700883_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6700883_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6700883_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6700883_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6700883_EN.htm
https://www.benchchem.com/product/b042850?utm_src=pdf-body
https://www.benchchem.com/product/b042850?utm_src=pdf-body
https://thalesnano.com/applications/deuteration/
https://thalesnano.com/applications/deuteration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinetic Isotope Effect: The replacement of hydrogen with the heavier deuterium isotope can

slow down chemical reactions, particularly those involving C-H bond cleavage. This "kinetic

isotope effect" can be exploited to stabilize drug molecules against metabolic degradation,

potentially improving their half-life and reducing the formation of toxic metabolites.[7]

NMR Spectroscopy: Deuterated compounds are used in Nuclear Magnetic Resonance

(NMR) spectroscopy to aid in chemical structure determination.[6]

Synthesis of Labeled Compounds: Ethylene-d4-diamine serves as a versatile building block

for the synthesis of more complex deuterated molecules, including active pharmaceutical

ingredients (APIs) and their metabolites.[1][8]

Experimental Protocols and Workflows
While specific experimental protocols are highly dependent on the research context, the

following sections outline generalized workflows where Ethylene-d4-diamine is commonly

employed.

Use as an Internal Standard in LC-MS/MS Analysis
Ethylene-d4-diamine can be used to synthesize a labeled version of a drug or metabolite that

contains the ethylenediamine moiety. This labeled compound then serves as an internal

standard (IS) for quantifying the unlabeled analyte in biological matrices (e.g., plasma, urine).

Generalized Protocol:

Sample Preparation:

Thaw biological samples (e.g., plasma).

Aliquot a specific volume (e.g., 100 µL) into a microcentrifuge tube.

Add a known concentration of the Ethylene-d4-diamine-labeled internal standard.

Perform protein precipitation by adding a solvent like acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.
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Transfer the supernatant to a new plate or vial for analysis.

LC-MS/MS Analysis:

Inject the prepared sample into an LC-MS/MS system.

Separate the analyte and IS from other matrix components using a suitable

chromatography column and mobile phase gradient.

Detect the analyte and IS using mass spectrometry in Multiple Reaction Monitoring (MRM)

mode, monitoring for the specific precursor-product ion transitions of both the labeled and

unlabeled compounds.

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard.

Quantify the analyte concentration in the sample by comparing this ratio to a standard

curve prepared with known concentrations of the analyte and a fixed concentration of the

IS.

Workflow Diagram:

Sample Preparation Analysis Quantification

Biological Sample Add Ethylene-d4-diamine
Labeled IS Protein Precipitation Centrifugation Collect Supernatant LC-MS/MS Analysis Data Acquisition (MRM) Calculate Peak Area Ratio

(Analyte/IS) Compare to Standard Curve Determine Analyte
Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Synthesis of Labeled Molecules
Ethylene-d4-diamine is a precursor for synthesizing various deuterated molecules. For

instance, it can be used to produce labeled chelating agents or derivatives for use in drug

discovery.[1][9] A common reaction involves the derivatization of its two amine groups.
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Generalized Synthesis Concept:

The bifunctional nature of Ethylene-d4-diamine, with its two primary amine groups, allows it to

readily react with carboxylic acids, alkylating agents, aldehydes, and ketones to form a variety

of derivatives, including heterocycles like imidazolidines.

Synthesis Pathway Example:

Ethylene-d4-diamine
(H₂NCD₂CD₂NH₂)

Reaction
(e.g., Amidation, Schiff Base Formation)

Reactant
(e.g., Carboxylic Acid, Aldehyde)

Deuterated Derivative

Click to download full resolution via product page

Caption: Generalized synthesis pathway using Ethylene-d4-diamine as a precursor.

Safety and Handling
Ethylene-d4-diamine is classified as a hazardous substance and requires careful handling in a

laboratory setting.

Table 2: Safety Information
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Hazard Category Description

Signal Word Danger[4]

Physical Hazards Flammable liquid and vapor[4]

Health Hazards

Harmful if swallowed or inhaled, Toxic in contact

with skin, Causes severe skin burns and eye

damage, May cause an allergic skin reaction,

May cause allergy or asthma symptoms or

breathing difficulties if inhaled[4]

Environmental Hazards Harmful to aquatic life with long-lasting effects[4]

Storage

Store at room temperature away from light and

moisture, or under inert atmosphere in a

refrigerator (2-8°C).[1][4]

Users must consult the Safety Data Sheet (SDS) for detailed safety precautions, personal

protective equipment (PPE) recommendations, and emergency procedures before handling

this compound.

Conclusion
Ethylene-d4-diamine (CAS: 37164-19-5) is a crucial tool in modern drug discovery and

development. Its primary application as a building block for stable isotope-labeled internal

standards enables accurate and reliable quantification of analytes in complex biological

matrices. Furthermore, its role in DMPK studies and the potential for creating metabolically

stabilized drug candidates highlight its importance for researchers and scientists in the

pharmaceutical industry. Proper understanding of its properties, applications, and safe handling

procedures is essential for its effective and responsible use in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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